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Compound of Interest

Compound Name: Pigment Blue 14

Cat. No.: B1170668 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability of Pigment
Blue 14 (C.I. 42600:1), a triarylmethane dye. Understanding the thermal properties of this

pigment is crucial for its application in various fields, ensuring its integrity and performance

under different temperature conditions. This document summarizes key data, outlines

experimental methodologies for thermal analysis, and proposes a potential thermal degradation

pathway.

Chemical and Physical Properties of Pigment Blue
14
Pigment Blue 14 is a synthetic organic pigment belonging to the triarylmethane class of dyes.

[1] Its chemical structure is responsible for its brilliant blue color. A summary of its key

properties is presented in Table 1.
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Property Value Reference

C.I. Name Pigment Blue 14 [1]

C.I. Number 42600:1 [1]

CAS Number 1325-88-8 [1]

Chemical Family Triarylmethane [1]

Molecular Formula C₃₁H₄₃N₃ [1]

Molecular Weight 457.69 g/mol [1]

Melting Point 165-170°C

Heat Resistance 140°C [1][2]

Thermal Stability Data
The thermal stability of a pigment is a critical parameter that determines its suitability for

various applications, particularly those involving high-temperature processing. The heat

resistance of Pigment Blue 14 has been reported to be 140°C.[1][2] This value indicates the

maximum temperature at which the pigment can be used without significant degradation or

color change.

While specific thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC)

data for Pigment Blue 14 are not readily available in the public domain, the general thermal

behavior of triarylmethane dyes can be inferred from studies on related compounds. TGA

typically reveals the onset of weight loss, indicating decomposition, while DSC can identify

phase transitions such as melting and exothermic or endothermic decomposition processes.

Experimental Protocols for Thermal Analysis
To rigorously assess the thermal stability of Pigment Blue 14, standardized thermoanalytical

methods should be employed. The following are detailed, generalized protocols for

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) that are

applicable to organic pigments.

Thermogravimetric Analysis (TGA)
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TGA is used to determine the thermal stability of a material by measuring the change in its

mass as a function of temperature in a controlled atmosphere.

Objective: To determine the decomposition temperature and mass loss profile of Pigment Blue
14.

Apparatus:

Thermogravimetric Analyzer

High-precision balance

Sample pans (e.g., alumina, platinum)

Inert gas supply (e.g., Nitrogen)

Oxidative gas supply (e.g., Air)

Procedure:

Sample Preparation: A small, representative sample of Pigment Blue 14 (typically 5-10 mg)

is accurately weighed into a tared TGA sample pan.

Instrument Setup: The TGA furnace is purged with an inert gas (e.g., nitrogen at a flow rate

of 20-50 mL/min) to create an inert atmosphere.

Thermal Program: The sample is heated from ambient temperature to a final temperature

(e.g., 600°C) at a constant heating rate (e.g., 10°C/min).

Data Collection: The mass of the sample is continuously recorded as a function of

temperature.

Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to determine the onset

of decomposition, the temperature of maximum decomposition rate (from the derivative of

the TGA curve, DTG), and the percentage of residual mass at the final temperature.
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Sample Preparation TGA Analysis Data Output

Start Weigh 5-10 mg
of Pigment Blue 14

Place in
TGA pan

Load sample
into TGA Purge with N2 Heat at 10°C/min

to 600°C Record mass loss Analyze TGA/DTG
curves End

Click to download full resolution via product page

TGA Experimental Workflow

Differential Scanning Calorimetry (DSC)
DSC is used to measure the heat flow into or out of a sample as a function of temperature,

allowing for the identification of thermal transitions.

Objective: To identify melting point, glass transitions, and exothermic or endothermic

decomposition events for Pigment Blue 14.

Apparatus:

Differential Scanning Calorimeter

Sample pans and lids (e.g., aluminum)

Crimper for sealing pans

Inert gas supply (e.g., Nitrogen)

Procedure:

Sample Preparation: A small amount of Pigment Blue 14 (typically 2-5 mg) is weighed into a

DSC pan, and the pan is hermetically sealed. An empty, sealed pan is used as a reference.

Instrument Setup: The DSC cell is purged with an inert gas (e.g., nitrogen at a flow rate of

20-50 mL/min).

Thermal Program: The sample and reference are subjected to a controlled temperature

program, for example, heating from ambient temperature to 200°C at a rate of 10°C/min.
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Data Collection: The differential heat flow between the sample and the reference is recorded

as a function of temperature.

Analysis: The resulting DSC thermogram is analyzed to identify endothermic peaks (e.g.,

melting) and exothermic peaks (e.g., decomposition).

Sample Preparation DSC Analysis Data Output

Start Weigh 2-5 mg
of Pigment Blue 14

Seal in
DSC pan

Load sample and
reference pans Purge with N2 Heat at 10°C/min

to 200°C Record heat flow Analyze DSC
thermogram End

Click to download full resolution via product page

DSC Experimental Workflow

Proposed Thermal Degradation Pathway
The thermal degradation of triarylmethane dyes typically involves the cleavage of the bonds

connecting the aryl groups to the central carbon atom. Based on pyrolysis studies of

structurally similar dyes, a plausible degradation pathway for Pigment Blue 14 can be

proposed. Upon heating, the molecule is expected to fragment, leading to the formation of

smaller, volatile compounds.

A key degradation product is likely to be N,N-diethylaniline, resulting from the cleavage of the

bond between the phenyl ring and the central carbon. Other potential products could arise from

further fragmentation of the aromatic rings and the phosphotungstomolybdic acid complex.
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Proposed Thermal Degradation Pathway

Disclaimer: The information provided in this guide is intended for research and development

purposes. While based on available data for Pigment Blue 14 and related compounds, specific

thermal behavior may vary depending on the purity of the sample and the experimental

conditions. It is recommended to perform specific thermal analysis on the material intended for

use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Thermal Stability of
Pigment Blue 14]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1170668#thermal-stability-of-pigment-blue-14]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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